Cas no 128949-52-0 (Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-)

Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- structure
128949-52-0 structure
Product name:Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
CAS No:128949-52-0
MF:C13H13NOS
MW:231.313
MDL:MFCD34561956
CID:3703876
PubChem ID:14545769

Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
    • (R)-2-((p-Tolylsulfinyl)methyl)pyridine
    • starbld0014150
    • 2-[(4-methylbenzenesulfinyl)methyl]pyridine
    • BS-47160
    • 128949-52-0
    • MDL: MFCD34561956
    • Inchi: InChI=1S/C13H13NOS/c1-11-5-7-13(8-6-11)16(15)10-12-4-2-3-9-14-12/h2-9H,10H2,1H3
    • InChI Key: FLMKPKKHAAJSED-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)CC2=CC=CC=N2

Computed Properties

  • Exact Mass: 231.07178521g/mol
  • Monoisotopic Mass: 231.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2Ų
  • XLogP3: 2

Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R099801-100mg
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
128949-52-0 97%
100mg
¥2134 2023-09-10
AstaTech
E75711-0.25/G
(R)-2-((P-TOLYLSULFINYL)METHYL)PYRIDINE
128949-52-0 95%
0.25g
$467 2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R952412-50mg
(R)-2-((p-Tolylsulfinyl)methyl)pyridine
128949-52-0 97%
50mg
¥1035.90 2023-02-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01383895-100mg
(R)-2-((p-Tolylsulfinyl)methyl)pyridine
128949-52-0 97%
100mg
¥1524.0 2023-02-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01383895-250mg
(R)-2-((p-Tolylsulfinyl)methyl)pyridine
128949-52-0 97%
250mg
¥2286.0 2023-02-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01383895-50mg
(R)-2-((p-Tolylsulfinyl)methyl)pyridine
128949-52-0 97%
50mg
¥1151.0 2023-02-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R099801-1g
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
128949-52-0 97%
1g
¥8000 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R099801-250mg
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
128949-52-0 97%
250mg
¥3200 2023-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SW035-200mg
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
128949-52-0 97%
200mg
2059.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SW035-50mg
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
128949-52-0 97%
50mg
823.0CNY 2021-07-10

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